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Compound of Interest

Compound Name: Micinicate

CAS No.: 39537-99-0

Cat. No.: B1259816

Get Quote

Executive Summary & Chemical Profile
Micinicate (CAS: 39537-99-0), also known as Nicotinoyl cyclandelate, is a pharmaceutical

intermediate utilized primarily for its antispasmodic and vasodilating properties. Structurally, it is

an ester derivative combining nicotinic acid and cyclandelate.[1]

While not classified as a Category 1 acute toxin, its pharmacological activity as a bioactive

agent necessitates strict adherence to High Potency Active Pharmaceutical Ingredient (HPAPI)

handling baselines to prevent occupational exposure and environmental contamination.
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Parameter Specification

CAS Number 39537-99-0

Chemical Name

2-oxo-1-phenyl-2-[(3,3,5-

trimethylcyclohexyl)oxy]ethyl pyridine-3-

carboxylate

Molecular Formula C₂₃H₂₇NO₄

Molecular Weight 381.47 g/mol

Physical State Solid (Crystalline Powder)

Solubility
Soluble in DMSO, Methanol; Poorly soluble in

water

GHS Classification Warning

Hazard Statements

H302: Harmful if swallowedH315: Causes skin

irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

Operational Handling Procedures
The primary risk vector for Micinicate is inhalation of dust particulates during weighing and

transfer, followed by dermal absorption of solutions (e.g., DMSO solvates).

Engineering Controls
Primary Barrier: All solid handling (weighing, dispensing) must be performed inside a

certified Chemical Fume Hood or a Powder Containment Enclosure.

Airflow: Maintain face velocity between 80–100 fpm.

Static Control: Use anti-static weighing boats, as organic esters can accumulate static

charge, leading to powder dispersal.

Personal Protective Equipment (PPE)
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Respiratory: If fume hood operations are not feasible (e.g., equipment maintenance), a P100

particulate respirator or PAPR is required.

Dermal: Double-gloving with Nitrile (0.11 mm minimum thickness) is standard.

Rationale: While Micinicate is not a strong permeator, the DMSO often used as a solvent

is a penetrant and can carry the API through the skin barrier.

Ocular: Chemical splash goggles (ANSI Z87.1).

Disposal & Waste Management Procedures
Core Directive: Micinicate must never be discharged into sanitary sewer systems. As a

bioactive pharmaceutical substance, the only acceptable terminal disposal method is High-

Temperature Incineration.

Waste Stream Segregation
Proper disposal relies on the physical state of the waste.[2]

Stream A: Solid Waste (Pure Compound)
Container: High-density polyethylene (HDPE) wide-mouth jar.

Labeling: "Hazardous Waste - Solid - Toxic/Irritant."

Contents: Expired Micinicate, spilled powder, and heavily contaminated weighing papers.

Protocol: Seal container, tape the lid, and tag for incineration.

Stream B: Liquid Waste (Solutions)
Context: Micinicate is often dissolved in DMSO or Methanol.

Container: Amber glass or HDPE solvent waste carboy.

Compatibility: Ensure no strong oxidizers (e.g., nitric acid) are present in the organic waste

stream, as these react violently with organic esters and solvents like DMSO.
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Labeling: "Hazardous Waste - Organic Solvents with Trace API." List all solvents (e.g.,

"DMSO 99%, Micinicate <1%").

Stream C: Contaminated Debris (Trace)
Contents: Gloves, paper towels, bench liners.

Protocol: Collect in a clear, 6-mil polyethylene bag. If gross contamination is visible (visible

powder), treat as Stream A. If trace/invisible, dispose of via standard solid hazardous waste

for incineration.

Emergency Response: Spill Protocol
In the event of a spill, immediate containment is required to prevent aerosolization.[3]

Evacuate & Ventilate: Clear the immediate area.[4] Ensure fume hood is active.

PPE Up: Don double nitrile gloves, goggles, and N95/P100 respirator.

Containment (Solid):

Do NOT dry sweep. This generates dust.

Cover the spill with a damp paper towel (dampened with water or inert oil) to suppress

dust.

Scoop the wet material into a waste container.[3]

Containment (Liquid):

Absorb with vermiculite or polypropylene pads.

Do not use combustible materials (sawdust) if the solvent is an oxidizer-compatible risk,

though for Micinicate/DMSO, standard absorbents are safe.

Decontamination: Wash the surface with a surfactant (detergent) and water solution.[4] The

ester linkage in Micinicate is susceptible to hydrolysis; a mild alkaline wash (pH 8-9) can aid

in breaking down residues, though simple physical removal is prioritized.
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Visualized Decision Workflow
The following diagram outlines the logical decision tree for disposing of Micinicate waste

streams.

Micinicate Waste Generated

Determine Physical State

Solid / Powder Liquid / Solution Contaminated Debris
(Gloves, Wipes)

Collect in HDPE Wide-Mouth Jar Identify Solvent Base

Double Bag (6-mil Poly)Label: 'Toxic Solid - Micinicate'

TERMINAL DISPOSAL:
High-Temperature Incineration

Non-Halogenated
(DMSO, Methanol, Acetone)

Halogenated
(DCM, Chloroform)

Label: 'Hazardous Waste - Organic'

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and terminal disposal of Micinicate waste

streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

